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Compound of Interest

Compound Name: SID 26681509

Cat. No.: B1139193 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the recommended storage

and handling of SID 26681509, a potent, reversible, and selective inhibitor of human cathepsin

L[1][2][3]. Adherence to these guidelines is crucial for maintaining the compound's integrity and

ensuring experimental reproducibility.

Introduction
SID 26681509 (PubChem CID: 16725315) is a thiocarbazate-based small molecule that acts

as a slow-binding, competitive inhibitor of human cathepsin L with an IC50 of 56 nM[1][3][4]. Its

inhibitory activity increases with preincubation time, reaching an IC50 of 1.0 nM after a four-

hour preincubation with the enzyme[1][2][5]. Due to its role in modulating cathepsin L activity,

which is implicated in various physiological and pathological processes, proper handling and

storage of SID 26681509 are paramount for its effective use in research.

Recommended Storage Conditions
To ensure the long-term stability and activity of SID 26681509, it is essential to store it under

the appropriate conditions, both in its solid form and in solution. The following table

summarizes the recommended storage temperatures and durations.
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Form
Storage
Temperature

Recommended
Duration

Supplier/Source

Solid (Powder) -20°C Up to 3 years TargetMol[2]

-20°C Not specified
R&D Systems,

APExBIO, Tocris[6][7]

Stock Solution -80°C Up to 1 year TargetMol[2]

-80°C Up to 6 months MedChemExpress[1]

-20°C Up to 1 month MedChemExpress[1]

Below -20°C

Several months

(short-term

recommended)

APExBIO[6]

Experimental Protocols
Preparation of Stock Solutions
SID 26681509 is soluble in dimethyl sulfoxide (DMSO) and ethanol. DMSO is the most

common solvent for creating high-concentration stock solutions.

Materials:

SID 26681509 (solid powder)

Anhydrous, high-purity DMSO

Sterile polypropylene or glass vials

Vortex mixer and/or sonicator

Protocol:

Equilibration: Allow the vial of solid SID 26681509 to equilibrate to room temperature before

opening to prevent condensation of moisture.
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Solvent Addition: Add the appropriate volume of DMSO to the vial to achieve the desired

stock concentration. For example, to prepare a 10 mM stock solution from 1 mg of SID
26681509 (M.Wt: 539.65), add 185.3 µL of DMSO.

Dissolution: Cap the vial tightly and vortex thoroughly. If the compound does not fully

dissolve, sonication or gentle warming of the tube to 37°C for 10 minutes can aid

dissolution[6].

Aliquoting: Once a clear solution is obtained, it is highly recommended to aliquot the stock

solution into smaller, single-use volumes. This practice minimizes freeze-thaw cycles, which

can degrade the compound over time.

Storage: Store the aliquots at -80°C for long-term storage (up to 1 year) or at -20°C for

shorter-term storage (up to 1 month)[1][2].

Note: For in vivo experiments, it is recommended to prepare fresh working solutions from the

stock solution on the day of use[1].

Preparation of Working Solutions
Protocol:

Thawing: Retrieve a single aliquot of the stock solution from the freezer and thaw it at room

temperature.

Dilution: Dilute the stock solution to the final desired concentration using the appropriate

aqueous buffer or cell culture medium.

Mixing: Gently mix the working solution by pipetting or inverting the tube. Avoid vigorous

vortexing, which can introduce bubbles and potentially denature proteins in the medium.

Use: Use the freshly prepared working solution immediately for your experiments.

Visualization of Protocols
Storage and Handling Workflow
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The following diagram illustrates the recommended workflow for the storage and handling of

SID 26681509.
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Caption: Workflow for SID 26681509 storage and preparation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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